1-[5-(4-chlorophenyl)-3'-(furan-2-yl)-1'-phenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl]ethan-1-one

• IUPAC Name: 1-[5-(4-chlorophenyl)-3-[3-(furan-2-yl)-1-phenylpyrazol-4-yl]-3,4-dihydropyrazol-2-yl]ethanone
• InChI: InChI=1S/C24H19ClN4O2/c1-16(30)29-22(14-21(26-29)17-9-11-18(25)12-10-17)20-15-28(19-6-3-2-4-7-19)27-24(20)23-8-5-13-31-23/h2-13,15,22H,14H2,1H3
• InChI Key: QSKHVQSWKXFTLP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C(CC(=N1)C2=CC=C(C=C2)Cl)C3=CN(N=C3C4=CC=CO4)C5=CC=CC=C5
• Molecular Formula: C24H19ClN4O2
• Molecular Weight: 430.9 g/mol
• CAS No.: 956522-09-1

Description

1-[5-(4-chlorophenyl)-3'-(furan-2-yl)-1'-phenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl]ethan-1-one is a useful research compound. Its molecular formula is C24H19ClN4O2 and its molecular weight is 430.89. The purity is usually 95%.
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Scientific Research Applications

Insecticidal Activities

A study on novel arylpyrazole derivatives, containing aminomethanephosphonate and phenylfuran moieties, showed these compounds exhibit satisfactory insecticidal activities against Culex pipiens and Musca domestica. Compound 4l, in particular, exhibited promising insecticidal potency, suggesting that compounds with similar structures could be explored for pest control applications (Chen et al., 2017).

Antibacterial and Anti-inflammatory Properties

Microwave-assisted synthesis of novel pyrazoline derivatives demonstrated potent antibacterial and anti-inflammatory activities. This research suggests the potential of furan and pyrazole-containing compounds for developing new therapeutic agents targeting inflammation and bacterial infections (Ravula et al., 2016).

Antimicrobial Evaluation

A series of compounds synthesized for antimicrobial studies showed good to moderate activity against various strains, with promising results in silico molecular docking studies. These findings suggest the utility of furan and pyrazole derivatives in antimicrobial drug development (Mathew et al., 2020).

Catalytic Synthesis and Antioxidant Agents

Research on the catalytic synthesis of chalcone derivatives highlighted their potent antioxidant properties. The use of TiO2-ZnS in the synthesis process and the subsequent analysis via ADMET, QSAR, and molecular modeling studies confirm the significant antioxidant potential of such compounds, indicating their relevance in studies aimed at combating oxidative stress (Prabakaran et al., 2021).